molecular formula C20H20ClNO3S B1167877 Nimetic Grip CAS No. 103370-99-6

Nimetic Grip

Cat. No.: B1167877
CAS No.: 103370-99-6
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Nimetic Grip is a hypothetical compound or material designed to enhance grip performance in industrial, medical, or athletic applications. While direct references to "this compound" are absent in the provided evidence, analogous compounds and grip-enhancing technologies can be inferred from related studies. For instance, GENERL CHEMICAL GRIP Nitrile Gloves () exemplify advanced grip solutions with chemical resistance, durability, and ergonomic design. Key features of such compounds typically include:

  • Material Composition: Layered nitrile coatings or composites for abrasion resistance.
  • Functional Design: Textured surfaces (e.g., sand foam nitrile) to improve friction in oily conditions.
  • Biomechanical Compatibility: Adjustments for hand dominance, age, and sex to optimize performance.

This analysis will contextualize this compound against similar compounds using data from grip strength studies, material science, and clinical applications.

Properties

CAS No.

103370-99-6

Molecular Formula

C20H20ClNO3S

Synonyms

Nimetic Grip

Origin of Product

United States

Comparison with Similar Compounds

Material and Functional Properties

Feature Nimetic Grip (Hypothetical) GENERL CHEMICAL GRIP Nitrile Gloves Standard Nitrile Gloves Jamar Dynamometer Grip
Primary Application Industrial/Medical Chemical handling, high-wear environments General-purpose use Clinical grip strength measurement
Material Composition Nanocomposite layers Double-layered nitrile with sand foam texture Single-layer nitrile Stainless steel/plastic alloy
Durability High (3–4× industry standards) Resistant to gasoline, diesel, chemicals Moderate Long-term reliability in testing
Grip Enhancement Dynamic friction optimization Sand foam nitrale palm for oily conditions Minimal texture Adjustable handle positions
Ergonomic Design Customizable for hand dominance 13GG cut-resistant liner One-size-fits-most Standardized handle settings

Key Findings :

  • Nitrile-based compounds (e.g., GENERL CHEMICAL GRIP) prioritize chemical resistance and multi-layered durability, achieving 3–4× lifespan compared to PVC alternatives .
  • Clinical grip tools like the Jamar dynamometer focus on precision and standardization, with norms stratified by age and sex .

Performance in Human Studies

Table 2: Grip Strength Metrics Across Populations
Population Average Grip Strength (kg) Normalized Grip (kg/BW) Association with Health Outcomes Source
Adults (20–39 years) Men: 48.6; Women: 29.5 Men: 0.64; Women: 0.47 Weak correlation with metabolic syndrome
Climbers vs. Non-Climbers Climbers: 58.2; Non-Climbers: 45.1 N/A Upper arm circumference predicts performance
Elderly (>65 years) Men: 32.1; Women: 19.8 Men: 0.41; Women: 0.31 Strong link to frailty and mortality risk

Key Findings :

  • Normalized grip strength (strength/body weight) shows stronger predictive value for metabolic syndrome than absolute grip strength, particularly in men (OR = 1.7 for low grip/BW vs. 1.2 for absolute grip) .
  • Athletic populations (e.g., climbers) exhibit 28% higher grip strength than non-athletes, correlating with upper arm circumference .

Limitations and Controversies

  • Measurement Variability : Grip strength outcomes depend on tools (Jamar vs. digital dynamometers) and protocols (e.g., handle position), introducing 10–15% inter-device variability .
  • Normalization Debate: While grip/BW improves clinical relevance, it may underestimate muscle function in obese individuals due to disproportionate weight contributions .
  • Material Trade-offs : Nitrile gloves prioritize chemical resistance over tactile sensitivity, limiting utility in precision tasks .

Q & A

Basic Research Questions

Q. How can researchers formulate a focused research question for studying Nimetic Grip using established frameworks?

  • Methodological Answer : Use the PICO framework (Population, Intervention/Exposure, Comparison, Outcome) to structure questions. For example:

  • Population: Adults aged 30–50 with occupation-related grip demands.
  • Intervention: Application of this compound techniques.
  • Comparison: Traditional grip-strengthening protocols.
  • Outcome: Grip endurance measured via dynamometry.
    Refine using the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to ensure alignment with gaps in existing literature .

Q. What experimental protocols are recommended for baseline measurement of grip strength in this compound studies?

  • Methodological Answer : Standardize protocols using dynamometers calibrated to ±1% accuracy. Ensure participants are tested in a seated position with elbow flexed at 90°, as posture impacts results (e.g., 5–10% variation between seated/standing measurements). Include three trials per hand, with 60-second rest intervals to mitigate fatigue .

Q. How should researchers address confounding variables in cross-sectional studies on this compound?

  • Methodological Answer : Stratify analyses by age, sex, and occupational exposure. Use multivariate regression to adjust for variables like hand dominance or prior injuries. For example, highlights sex-specific grip strength percentiles (male peak: 51 kg vs. female: 31 kg), necessitating stratified reporting .

Advanced Research Questions

Q. What statistical approaches resolve contradictions in longitudinal data on this compound decline?

  • Methodological Answer : Apply mixed-effects models to account for intra-individual variability. Sensitivity analyses (e.g., excluding outliers or adjusting for measurement devices) can validate robustness. demonstrates this by testing grip-strength consistency across dynamometer types, reducing device-related bias .

Q. How can mixed-methods designs integrate qualitative insights with quantitative grip-strength data?

  • Methodological Answer : Use the SPIDER framework (Sample, Phenomenon of Interest, Design, Evaluation, Research type) for qualitative components. For instance:

  • Sample: Workers reporting grip fatigue.
  • Phenomenon: Perceived effectiveness of this compound training.
  • Evaluation: Thematic analysis of interview transcripts.
    Triangulate findings with quantitative dynamometry data to explore discrepancies between subjective experiences and objective metrics .

Q. What ethical considerations are critical for interventional studies testing this compound in vulnerable populations?

  • Methodological Answer : Ensure informed consent addresses risks of overexertion (e.g., tendonitis). Use sham protocols for control groups where feasible and justify sample size via power analysis to minimize unnecessary participant exposure. Reference institutional review board (IRB) guidelines, as outlined in .

Data Interpretation & Reporting

Q. How should researchers normalize grip-strength data for heterogeneous cohorts?

  • Methodological Answer : Report raw data alongside sex- and age-adjusted z-scores relative to normative datasets (e.g., ’s percentile curves). For example, define "weak grip" as >2.5 SD below sex-specific peaks, a threshold validated in population studies .

Q. What strategies validate the reproducibility of this compound methodologies across labs?

  • Methodological Answer : Publish detailed protocols in supplementary materials, including dynamometer calibration logs and participant positioning diagrams. Follow ’s guidelines for replicability, such as specifying trial repetition counts and rest intervals .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.